Cas no 28777-87-9 (Benzaldehyde, hydroxy-)
Benzaldehyde, hydroxy- structure
Product Name:Benzaldehyde, hydroxy-
CAS No:28777-87-9
MF:C7H6O2
MW:122.121342182159
CID:272828
Update Time:2026-05-14
Benzaldehyde, hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, hydroxy-
- Hydroxybenzaldehyde
-
- Inchi: InChI=1S/C7H6O2/c8-5-6-3-1-2-4-7(6)9/h1-5,9H
- InChI Key: SMQUZDBALVYZAC-UHFFFAOYSA-N
- SMILES: OC1C=CC=CC=1C=O
Computed Properties
- Exact Mass: 122.03678
- Monoisotopic Mass: 332.319149
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.1
Experimental Properties
- Boiling Point: 190 deg C (40 Pa)
- PSA: 37.3
Benzaldehyde, hydroxy- Related Literature
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Yong-Ling Shi,Min Shi Org. Biomol. Chem. 2007 5 1499
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Mala Nath,Pramendra K. Saini Dalton Trans. 2011 40 7077
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Sweta Kumari,Arun Kumar Mahato,Abhishek Maurya,Vijay Kumar Singh,Neha Kesharwani,Payal Kachhap,Igor O. Koshevoy,Chanchal Haldar New J. Chem. 2017 41 13625
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Klodian Xhanari,Matja? Fin?gar RSC Adv. 2016 6 62833
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K. M. Osten,D. C. Aluthge,P. Mehrkhodavandi Dalton Trans. 2015 44 6126
28777-87-9 (Benzaldehyde, hydroxy-) Related Products
- 81502-74-1(TFP)
- 3328-70-9(4-Hydroxyisophthalaldehyde)
- 708-06-5(2-hydroxynaphthalene-1-carbaldehyde)
- 1194-98-5(2,5-Dihydroxybenzaldehyde)
- 95-01-2(2,4-Dihydroxybenzaldehyde)
- 24677-78-9(2,3-Dihydroxybenzaldehyde)
- 2233-18-3(3,5-Dimethyl-4-hydroxybenzaldehyde)
- 487-70-7(2,4,6-Trihydroxybenzaldehyde)
- 387-46-2(2,6-Dihydroxybenzaldehyde)
- 613-84-3(2-Hydroxy-5-methylbenzaldehyde)
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